Cas no 941920-14-5 (3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941920-14-5
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 5500684
• PubChem ID: 7636103
• Update Time: 2025-10-29

3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-[4-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• F2784-1260
• 3,4-dimethoxy-N-[4-(2-oxopiperidin-1-yl)phenyl]benzene-1-sulfonamide
• 3,4-dimethoxy-N-(4-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
• VU0499003-1
• 941920-14-5
• AKOS024466973
• 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C19H22N2O5S/c1-25-17-11-10-16(13-18(17)26-2)27(23,24)20-14-6-8-15(9-7-14)21-12-4-3-5-19(21)22/h6-11,13,20H,3-5,12H2,1-2H3
• InChI Key： OOZPHHLFGDMFKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NC1C=CC(=CC=1)N1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 390.12494298g/mol
• Monoisotopic Mass: 390.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 941920-14-5 and Product Name: 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

The compound with CAS No. 941920-14-5 and the product name 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential therapeutic applications. The molecular framework of 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide incorporates key pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a benzene ring substituted with 3,4-dimethoxy groups, which enhance its lipophilicity and binding affinity to biological targets. The presence of a sulfonamide moiety at the para position further contributes to its pharmacological activity by facilitating interactions with enzymes and receptors. Additionally, the incorporation of a 2-oxopiperidine ring introduces a nitrogen-rich heterocycle, which is known for its role in modulating biological pathways associated with inflammation, pain, and neurodegeneration.

Recent advancements in medicinal chemistry have highlighted the importance of multitarget-directed ligands (MTDLs) in addressing complex diseases. The structure of 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide aligns well with this concept, as it combines multiple pharmacophores into a single molecule. This design approach has shown promise in reducing side effects and improving therapeutic efficacy by simultaneously engaging multiple biological targets. For instance, studies suggest that the sulfonamide group may interact with serine proteases, while the piperidine ring could modulate neurotransmitter systems.

In the context of current research, 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide has been investigated for its potential role in treating neurological disorders. The piperidine scaffold is particularly relevant here, as it is commonly found in drugs that target central nervous system (CNS) pathways. Preclinical studies have demonstrated that derivatives of this class exhibit properties such as anticonvulsant and anxiolytic effects. The 3,4-dimethoxy substituents on the benzene ring are believed to enhance blood-brain barrier penetration, improving bioavailability and therapeutic outcomes.

The sulfonamide moiety in 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide also plays a crucial role in its pharmacological profile. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. By integrating this group into the molecular structure, researchers aim to develop compounds that can modulate inflammatory pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The synergistic effects of these pharmacophores make this compound a valuable asset in drug discovery efforts.

From a synthetic chemistry perspective, the preparation of 3,4-dimethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include Suzuki-Miyaura cross-coupling reactions for constructing the aromatic core, followed by nucleophilic substitution reactions to introduce the piperidine ring. The final step involves sulfonation to incorporate the sulfonamide group at the desired position. These synthetic strategies not only showcase the versatility of transition metal catalysis but also demonstrate the feasibility of producing complex molecules on an industrial scale.

The pharmacokinetic properties of 3,4-dimethoxy-N-4-(2-oxtropipridine)-1-ylenesulfonylaminophenylbenzene (CAS No. 94192014) are also worth examining. In vitro studies have indicated favorable solubility profiles and metabolic stability under physiological conditions. These characteristics are essential for ensuring adequate absorption and distribution within the body while minimizing degradation by enzymatic or chemical processes. Furthermore, preliminary toxicological assessments suggest that this compound exhibits low toxicity at relevant therapeutic doses.

Looking ahead, future research on 3,(dimethoxy N)-N(sub 4)((sub 2) oxo piperidin - 1 - yl phenyl benzene - 1 - sulfonylamino phenethyl amine (CAS No.) may focus on optimizing its pharmacological activity through structural modifications or exploring novel delivery systems such as nanoparticles or prodrugs. Advances in computational chemistry and artificial intelligence are also expected to accelerate the discovery process by predicting binding affinities and identifying potential lead compounds more efficiently than traditional methods.

In conclusion, 3,(dimethoxy N)-N(sub 4)((sub 2) oxo piperidin - 1 - yl phenyl benzene - 1 - sulfonylamino phenethyl amine (CAS No.) represents an exciting development in pharmaceutical chemistry with significant implications for treating neurological disorders . Its unique structural features , combined with promising preclinical results , position it as a compelling candidate for further investigation . As research continues , we can anticipate new insights into its mechanism(s) of action , which may pave way(s) for innovative therapeutic strategies .